![molecular formula C20H23N3O2S B4844745 N-[3-({[(phenylacetyl)amino]carbonothioyl}amino)phenyl]pentanamide](/img/structure/B4844745.png)
N-[3-({[(phenylacetyl)amino]carbonothioyl}amino)phenyl]pentanamide
Overview
Description
N-[3-({[(phenylacetyl)amino]carbonothioyl}amino)phenyl]pentanamide, commonly known as PACAP-27, is a peptide that has gained significant interest in the scientific community due to its potential applications in various fields such as neuroscience, endocrinology, and immunology. PACAP-27 is a member of the vasoactive intestinal peptide (VIP) family of peptides and is known to have a wide range of physiological effects on various organ systems.
Mechanism of Action
PACAP-27 exerts its effects through binding to specific receptors known as PAC1, VPAC1, and VPAC2. These receptors are widely expressed in various tissues and organs and are known to mediate the physiological effects of PACAP-27. Upon binding to its receptors, PACAP-27 activates various intracellular signaling pathways such as cyclic AMP (cAMP) and calcium signaling, which ultimately lead to the physiological effects of the peptide.
Biochemical and Physiological Effects:
PACAP-27 has been shown to have a wide range of biochemical and physiological effects on various organ systems. In the nervous system, PACAP-27 has been shown to promote neuronal survival, regulate neurotransmitter release, and modulate synaptic plasticity. In the endocrine system, PACAP-27 has been shown to regulate hormone secretion from various endocrine glands such as the pituitary gland, adrenal gland, and pancreas. In the immune system, PACAP-27 has been shown to modulate immune responses and regulate the differentiation and function of immune cells.
Advantages and Limitations for Lab Experiments
One of the major advantages of using PACAP-27 in lab experiments is its high specificity for its receptors, which allows for precise modulation of intracellular signaling pathways. Additionally, PACAP-27 is a relatively stable peptide and can be easily synthesized using SPPS. However, one of the limitations of using PACAP-27 in lab experiments is its relatively high cost compared to other peptides.
Future Directions
There are several future directions for research on PACAP-27. One area of research is the development of PACAP-27-based therapeutics for various diseases such as neurodegenerative diseases, endocrine disorders, and autoimmune diseases. Another area of research is the investigation of the role of PACAP-27 in various physiological processes such as metabolism, circadian rhythms, and stress responses. Additionally, the development of novel PACAP-27 analogs with improved pharmacokinetic properties and receptor selectivity is an area of active research.
Scientific Research Applications
PACAP-27 has been extensively studied for its potential applications in various fields such as neuroscience, endocrinology, and immunology. In neuroscience, PACAP-27 has been shown to have neuroprotective effects and has been investigated as a potential therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's. In endocrinology, PACAP-27 has been shown to regulate hormone secretion and has been investigated as a potential therapeutic agent for various endocrine disorders. In immunology, PACAP-27 has been shown to modulate immune responses and has been investigated as a potential therapeutic agent for autoimmune diseases.
properties
IUPAC Name |
N-[3-[(2-phenylacetyl)carbamothioylamino]phenyl]pentanamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23N3O2S/c1-2-3-12-18(24)21-16-10-7-11-17(14-16)22-20(26)23-19(25)13-15-8-5-4-6-9-15/h4-11,14H,2-3,12-13H2,1H3,(H,21,24)(H2,22,23,25,26) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZUGFDSRJTIMXHL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(=O)NC1=CC(=CC=C1)NC(=S)NC(=O)CC2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23N3O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-{[(phenylacetyl)carbamothioyl]amino}phenyl)pentanamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.